Cas no 2098127-34-3 (1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride)

• Product Name: 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride
• CAS No: 2098127-34-3
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• CID: 5724586
• PubChem ID: 121209157
• Update Time: 2026-03-11

1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride
• 2098127-34-3
• CS-0135465
• F2167-4402
• 3,3-difluoro-7-azaspiro[3.5]nonane;hydrochloride
• AKOS026748246
• 1,1-difluoro-7-azaspiro[3.5]nonanehydrochloride

• Inchi： 1S/C8H13F2N.ClH/c9-8(10)2-1-7(8)3-5-11-6-4-7;/h11H,1-6H2;1H
• InChI Key： JYTBEYWKMFMGEE-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCNCC2)CC1.[H]Cl

Computed Properties

• Exact Mass: 197.0782835g/mol
• Monoisotopic Mass: 197.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride

Introduction to 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride (CAS No. 2098127-34-3)

1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2098127-34-3, belongs to the spirocyclic class of molecules, which are known for their rigid framework and potential in drug design. The presence of both fluorine and nitrogen atoms in its structure imparts distinct physicochemical characteristics, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride consists of a spirocyclic core formed by the fusion of a seven-membered and a five-membered ring, with nitrogen and fluorine substituents strategically positioned. This arrangement not only enhances the compound's stability but also opens up possibilities for diverse interactions with biological targets. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards biological targets. 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride is no exception, and its potential applications have been explored in several areas of biomedical research. One of the most compelling aspects of this compound is its structural versatility, which allows it to mimic natural products and bioactive molecules effectively.

Recent studies have highlighted the pharmacological significance of fluorinated azaspiro compounds in drug development. The fluorine atom in 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride can enhance metabolic stability and improve oral bioavailability, which are critical factors in the design of novel therapeutics. Additionally, the nitrogen-containing ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological macromolecules, thereby increasing the compound's binding affinity.

The synthesis of 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into the spirocyclic framework presents synthetic challenges due to the reactivity and selectivity required for such transformations. However, advances in fluorination chemistry have made it possible to construct complex fluorinated heterocycles with greater ease.

From a computational chemistry perspective, 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride has been studied using various molecular modeling techniques to understand its interaction with biological targets. Quantum mechanical calculations have revealed that the compound can adopt multiple conformations depending on its environment, which could influence its binding properties. These insights have guided medicinal chemists in designing derivatives with enhanced pharmacological activity.

The potential therapeutic applications of 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride are vast and span across multiple disease areas. Initial studies have suggested that this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. The spirocyclic core provides a scaffold that can be modified to target specific biological pathways implicated in these diseases. For instance, modifications at the nitrogen or fluorine positions could alter the compound's ability to interact with enzymes or receptors involved in disease progression.

In conclusion, 1,1-difluoro-7-azaspiro[3.5]nonane hydrochloride (CAS No. 2098127-34-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.